Cas no 1503127-04-5 (3-(3-Aminopropyl)-1,1-dimethylurea)
3-(3-Aminopropyl)-1,1-dimethylurea is a versatile organic compound featuring both urea and aminopropyl functional groups. Its molecular structure, combining a urea core with a terminal primary amine, makes it valuable in synthetic chemistry, particularly as a building block for pharmaceuticals, agrochemicals, and specialty polymers. The dimethyl substitution on the urea nitrogen enhances stability, while the reactive amine group enables further derivatization, such as peptide coupling or crosslinking reactions. This compound exhibits good solubility in polar solvents, facilitating its use in aqueous or organic reaction systems. Its bifunctional nature allows for applications in drug delivery systems, where it can serve as a linker or spacer molecule. The compound's stability under physiological conditions also makes it suitable for biomedical research applications.
1503127-04-5 structure
Product Name:3-(3-Aminopropyl)-1,1-dimethylurea
CAS No:1503127-04-5
MF:C6H15N3O
MW:145.202800989151
MDL:MFCD21809606
CID:5685438
PubChem ID:57190524
Update Time:2025-07-02
3-(3-Aminopropyl)-1,1-dimethylurea Chemical and Physical Properties
Names and Identifiers
-
- EN300-2496377
- 3-(3-aminopropyl)-1,1-dimethylurea
- 1503127-04-5
- SCHEMBL2490154
- AKOS017705805
- N′-(3-Aminopropyl)-N,N-dimethylurea
- 3-(3-Aminopropyl)-1,1-dimethylurea
-
- MDL: MFCD21809606
- Inchi: 1S/C6H15N3O/c1-9(2)6(10)8-5-3-4-7/h3-5,7H2,1-2H3,(H,8,10)
- InChI Key: GLNXPRLFHQWZBQ-UHFFFAOYSA-N
- SMILES: O=C(N(C)C)NCCCN
Computed Properties
- Exact Mass: 145.121512110g/mol
- Monoisotopic Mass: 145.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 58.4Ų
Experimental Properties
- Density: 1.005±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 322.4±25.0 °C(Predicted)
- pka: 14.07±0.46(Predicted)
3-(3-Aminopropyl)-1,1-dimethylurea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2496377-1g |
3-(3-aminopropyl)-1,1-dimethylurea |
1503127-04-5 | 1g |
$499.0 | 2023-09-15 | ||
| Enamine | EN300-2496377-5g |
3-(3-aminopropyl)-1,1-dimethylurea |
1503127-04-5 | 5g |
$1448.0 | 2023-09-15 | ||
| Enamine | EN300-2496377-10g |
3-(3-aminopropyl)-1,1-dimethylurea |
1503127-04-5 | 10g |
$2146.0 | 2023-09-15 | ||
| Enamine | EN300-2496377-0.05g |
3-(3-aminopropyl)-1,1-dimethylurea |
1503127-04-5 | 95% | 0.05g |
$419.0 | 2024-06-19 | |
| Enamine | EN300-2496377-0.1g |
3-(3-aminopropyl)-1,1-dimethylurea |
1503127-04-5 | 95% | 0.1g |
$439.0 | 2024-06-19 | |
| Enamine | EN300-2496377-0.25g |
3-(3-aminopropyl)-1,1-dimethylurea |
1503127-04-5 | 95% | 0.25g |
$459.0 | 2024-06-19 | |
| Enamine | EN300-2496377-0.5g |
3-(3-aminopropyl)-1,1-dimethylurea |
1503127-04-5 | 95% | 0.5g |
$479.0 | 2024-06-19 | |
| Enamine | EN300-2496377-1.0g |
3-(3-aminopropyl)-1,1-dimethylurea |
1503127-04-5 | 95% | 1.0g |
$499.0 | 2024-06-19 | |
| Enamine | EN300-2496377-2.5g |
3-(3-aminopropyl)-1,1-dimethylurea |
1503127-04-5 | 95% | 2.5g |
$978.0 | 2024-06-19 | |
| Enamine | EN300-2496377-5.0g |
3-(3-aminopropyl)-1,1-dimethylurea |
1503127-04-5 | 95% | 5.0g |
$1448.0 | 2024-06-19 |
3-(3-Aminopropyl)-1,1-dimethylurea Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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